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Compound of Interest

Compound Name: 3,4-Dichloro-2-iodophenol

Cat. No.: B15373386

Technical Guide: 3,4-Dichloro-2-iodophenol

A comprehensive analysis of the chemical identifiers for 3,4-Dichloro-2-iodophenol reveals a
notable scarcity of information in prominent chemical databases. Extensive searches for this
specific isomer did not yield established SMILES and InChlKey codes, suggesting it is a
compound that is not widely synthesized or characterized.

In contrast, significant data is available for related isomers, particularly 2,4-Dichloro-6-
iodophenol and 4-Chloro-2-iodophenol. For researchers, scientists, and drug development
professionals interested in the broader class of chlorinated and iodinated phenols, the data
presented for these isomers may offer valuable insights.

Alternative Isomer: 2,4-Dichloro-6-iodophenol

This section provides a detailed overview of the available data for the alternative isomer, 2,4-
Dichloro-6-iodophenol.

Chemical Identification and Properties

A summary of the key chemical identifiers and computed properties for 2,4-Dichloro-6-
iodophenol is presented in Table 1.
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Property Value Source

IUPAC Name 2,4-dichloro-6-iodophenol PubChem[1]
SMILES C1=C(C=C(C(=C1ClO)NClI PubChem([1]
InChiKey UMDKVOOEGYNMEB- PubChem[1]

UHFFFAOYSA-N

Molecular Formula C6H3CI2IO PubChem[1]
Molecular Weight 288.89 g/mol PubChem[1]
XLogP3 3.3 PubChem[1]

Experimental Protocols

While specific experimental protocols for 3,4-Dichloro-2-iodophenol are not available,
methods for the synthesis of related iodophenols can provide a foundational understanding for
potential synthetic routes.

General Synthesis of lodophenols:

A common method for the synthesis of iodophenols involves the diazotization of aminophenols
followed by a Sandmeyer-type reaction with potassium iodide. For example, the synthesis of p-
iodophenol is achieved by dissolving p-aminophenol in a mixture of ice, water, and sulfuric
acid. A solution of sodium nitrite is then added to form the diazonium salt. This solution is
subsequently poured into a solution of potassium iodide, and upon gentle warming, the
iodophenol is formed and can be extracted.[2]

Another approach involves the direct iodination of phenols using iodine and an oxidizing agent.
For instance, the synthesis of 2-iodophenol can be achieved by reacting phenol with iodine and
hydrogen peroxide in water.[3]

A general logical workflow for the synthesis of an iodophenol via diazotization is depicted
below.
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General synthesis workflow for iodophenols.

Biological Activity

The biological activities of halogenated phenols are of significant interest to researchers in drug
development. While no specific signaling pathways involving 3,4-Dichloro-2-iodophenol have
been documented, studies on related compounds provide insights into their potential biological

roles.

Halophenols have been investigated for a range of biological activities, including their potential
as protein tyrosine kinase (PTK) inhibitors and their ability to inhibit vascular smooth muscle
cell (VSMC) proliferation.[4] Some marine-derived phenolic compounds, including
bromophenols, have demonstrated potent anticancer activities.[5] The introduction of halogen
atoms, such as iodine, can influence the biological properties of phenolic compounds.

The general mechanism of action for many phenolic compounds involves their antioxidant
properties and their ability to interact with various cellular signaling pathways. A simplified
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diagram illustrating the potential interaction of a hypothetical bioactive phenol with a generic
signaling pathway is shown below.

Bioactive_Phenol

Receptor

Activates

(Kinase_Cascade)

Phosphorylates

Transcription_Factor

Cellular_Response

Click to download full resolution via product page

Generic signaling pathway for a bioactive phenol.

In conclusion, while direct experimental data and established biological activities for 3,4-
Dichloro-2-iodophenol are not readily available in the public domain, the study of its isomers
provides a valuable starting point for researchers. The synthetic protocols and observed
biological activities of related halogenated phenols can guide future research into the
properties and potential applications of this and other similar compounds. Further investigation
is warranted to synthesize and characterize 3,4-Dichloro-2-iodophenol to fully elucidate its
chemical and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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